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Compound of Interest

Compound Name: 4-Cyanobenzoic acid

Cat. No.: B119535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of 4-cyanobenzoic acid (4-CNBA), a molecule of significant interest in pharmaceutical and

materials science research. This document collates available experimental data, details the

methodologies for their determination, and presents logical workflows for thermodynamic

analysis.

Core Thermodynamic Properties
4-Cyanobenzoic acid (C₈H₅NO₂) is a white crystalline solid at room temperature, a

characteristic attributed to strong intermolecular forces, including hydrogen bonding and van

der Waals interactions within its crystal lattice.[1] A summary of its fundamental

physicochemical and thermodynamic properties is presented below.

Table 1: Fundamental Physicochemical Properties of 4-
Cyanobenzoic Acid
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Property Value Source

Molecular Formula C₈H₅NO₂ [1][2]

Molecular Weight 147.13 g/mol [2][3]

Melting Point
219-224 °C (with

decomposition)
[3]

pKa (at 25 °C) 3.55 [4]

Water Solubility (at 20 °C) ~1.2 g/L [3]

Table 2: Standard Molar Thermodynamic Properties of 4-
Cyanobenzoic Acid at 298.15 K

Property Symbol Value Method Source

Standard Molar

Enthalpy of

Formation (gas)

ΔfH°(g)
-157.1 ± 1.4

kJ·mol⁻¹

Static Bomb

Combustion

Calorimetry &

Sublimation

[5]

Standard Molar

Enthalpy of

Sublimation

ΔsubH°

Derived from

Vapor Pressure

Measurements

Knudsen

Effusion Method
[6]

Standard Molar

Entropy of

Sublimation

ΔsubS°

Derived from

Vapor Pressure

Measurements

Knudsen

Effusion Method
[6]

Standard Molar

Gibbs Free

Energy of

Sublimation

ΔsubG°

Derived from

Vapor Pressure

Measurements

Knudsen

Effusion Method
[6]

Note: Specific experimental values for the standard molar entropy and Gibbs free energy of

formation in the solid phase, and the solid-phase heat capacity are not readily available in the

surveyed literature. The sublimation thermodynamic properties were derived from vapor

pressure data, but the explicit values were not stated in the available abstract.
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Experimental Protocols
The determination of the thermodynamic properties of 4-cyanobenzoic acid involves several

key experimental techniques. The following sections provide detailed methodologies for these

crucial experiments.

Determination of Enthalpy of Formation by Bomb
Calorimetry
The standard molar enthalpy of formation in the condensed phase is determined using static

bomb combustion calorimetry. This technique measures the heat released during the complete

combustion of the substance in a high-pressure oxygen environment.

Workflow for Bomb Calorimetry:
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Sample Preparation

Bomb Assembly and Combustion

Data Acquisition and Analysis

Press ~0.5-1.0 g of
4-cyanobenzoic acid into a pellet

Weigh the pellet accurately

Place the pellet in a crucible
inside the bomb

Add a known amount of water
to the bomb

Seal the bomb and purge with O₂

Pressurize with O₂ to ~30 atm

Place the bomb in the calorimeter
containing a known volume of water

Ignite the sample via an
electrical fuse

Monitor and record the temperature
change of the water

Correct for heat exchange and
fuse ignition energy

Calculate the heat of combustion

Determine the standard enthalpy
of formation

Click to download full resolution via product page

Figure 1: Workflow for Bomb Calorimetry.
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Detailed Methodology:

Sample Preparation: A pellet of 4-cyanobenzoic acid (approximately 0.5-1.0 g) is prepared

and its mass is accurately determined.[7] The pellet is then placed in a crucible, typically

made of platinum, inside the combustion bomb.

Bomb Assembly: A small, known amount of water (e.g., 1 mL) is added to the bottom of the

bomb to ensure that the water formed during combustion is in the liquid state.[7] The bomb is

then sealed, purged of air, and pressurized with pure oxygen to approximately 30

atmospheres.

Calorimetry: The prepared bomb is placed in a calorimeter bucket containing a precisely

measured quantity of water. The system is allowed to reach thermal equilibrium.

Combustion and Measurement: The sample is ignited by passing an electric current through

a fuse wire. The temperature of the water in the calorimeter is monitored and recorded at

regular intervals before, during, and after combustion to determine the temperature change.

Corrections and Calculations: The raw temperature data is corrected for heat exchange with

the surroundings and the heat released by the ignition of the fuse wire. The heat of

combustion at constant volume (ΔU) is then calculated using the heat capacity of the

calorimeter system, which is determined by calibrating with a standard substance of known

heat of combustion, such as benzoic acid.[8][9] The enthalpy of combustion (ΔH) is then

calculated from ΔU. Finally, the standard molar enthalpy of formation (ΔfH°) is derived using

Hess's law.

Determination of Sublimation Enthalpy by Knudsen
Effusion Method
The vapor pressure of 4-cyanobenzoic acid, a low-volatility solid, can be measured using the

Knudsen effusion method. From the temperature dependence of the vapor pressure, the

enthalpy of sublimation can be determined.

Workflow for Knudsen Effusion Method:
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Experimental Setup

Measurement

Data Analysis

Place the 4-cyanobenzoic acid
sample in a Knudsen cell

The cell has a small, well-defined
orifice

Place the cell in a
high-vacuum chamber

Heat the cell to a specific,
constant temperature

Measure the rate of mass loss
of the sample over time

Repeat measurements at
several different temperatures

Calculate the vapor pressure at
each temperature using the

Hertz-Knudsen equation

Plot ln(P) vs. 1/T
(Clausius-Clapeyron plot)

Determine the enthalpy of
sublimation from the slope

of the plot

Click to download full resolution via product page

Figure 2: Workflow for Knudsen Effusion Method.
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Detailed Methodology:

Sample Preparation and Setup: A small amount of crystalline 4-cyanobenzoic acid is

placed in a Knudsen cell, which is a small container with a precisely machined orifice of

known area. This cell is then placed inside a high-vacuum chamber.

Measurement: The cell is heated to a constant, accurately measured temperature. In the

high vacuum, the substance sublimes and the vapor effuses through the orifice. The rate of

mass loss of the sample is measured over a period of time using a sensitive microbalance.

[10][11]

Data Collection: This measurement is repeated at several different temperatures within a

specific range (e.g., 355.14 K to 373.28 K for 4-cyanobenzoic acid).[6]

Calculation of Vapor Pressure: The vapor pressure (P) at each temperature (T) is calculated

from the rate of mass loss using the Hertz-Knudsen equation, which relates the rate of

effusion to the vapor pressure, orifice area, and molecular weight of the substance.

Determination of Sublimation Enthalpy: The enthalpy of sublimation (ΔsubH°) is determined

from the temperature dependence of the vapor pressure using the Clausius-Clapeyron

equation. A plot of the natural logarithm of the vapor pressure (ln P) versus the inverse of the

absolute temperature (1/T) yields a straight line with a slope equal to -ΔsubH°/R, where R is

the ideal gas constant. From this, the standard molar entropy (ΔsubS°) and Gibbs free

energy (ΔsubG°) of sublimation can also be derived.[12]

Solubility and Dissolution Thermodynamics
The solubility of 4-cyanobenzoic acid is a critical parameter in drug development, influencing

its bioavailability and formulation. Its solubility is dependent on the solvent polarity and the pH

of the medium.[1][3]

Qualitative Solubility Profile:

High Solubility: In polar protic solvents such as water and alcohols.[1]

Moderate to Low Solubility: In non-polar aprotic solvents like hydrocarbons.[1]
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pH-Dependent Solubility: The solubility in aqueous solutions significantly increases at higher

pH values due to the deprotonation of the carboxylic acid group to form the more soluble

carboxylate anion.[1]

A quantitative understanding of the dissolution process can be achieved by studying the

solubility at different temperatures and subsequently calculating the thermodynamic

parameters of dissolution, such as the enthalpy (ΔH°sol), entropy (ΔS°sol), and Gibbs free

energy (ΔG°sol) of solution.

Logical Flow for Determining Dissolution Thermodynamics:
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Experimental Measurement

Thermodynamic Calculation

Prepare saturated solutions of
4-cyanobenzoic acid in the solvent
of interest at various temperatures

Ensure equilibrium is reached

Determine the concentration of the
dissolved acid at each temperature
(e.g., by titration or spectroscopy)

Plot ln(solubility) vs. 1/T
(van't Hoff plot)

Calculate the enthalpy of solution
(ΔH°sol) from the slope

Calculate the Gibbs free energy of
solution (ΔG°sol) from the solubility

at a specific temperature

Calculate the entropy of solution
(ΔS°sol) using the Gibbs-Helmholtz

equation

Click to download full resolution via product page

Figure 3: Logical Flow for Determining Dissolution Thermodynamics.

Conclusion
This technical guide has summarized the key thermodynamic properties of 4-cyanobenzoic
acid and detailed the experimental methodologies for their determination. The provided data

and workflows offer a valuable resource for researchers, scientists, and drug development
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professionals working with this important compound. Further research to experimentally

determine the solid-phase heat capacity and to obtain more extensive quantitative solubility

data in various solvents would provide a more complete thermodynamic profile of 4-
cyanobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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